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Compound of Interest

Compound Name: 2-Cyano-N-methylacetamide

Cat. No.: B041196 Get Quote

Technical Guide: Physical Properties of 2-
Cyano-N-methylacetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-Cyano-
N-methylacetamide (CAS No: 6330-25-2), focusing on its melting point and solubility. The

information is compiled to assist researchers and professionals in drug development and

organic synthesis.

Quantitative Data Summary
The physical properties of 2-Cyano-N-methylacetamide are summarized below. Data has

been aggregated from various sources, and variations in reported values, particularly for the

melting point, may be attributed to the purity of the sample and the analytical method

employed.

Table 1: Melting Point of 2-Cyano-N-methylacetamide
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Property Reported Value (°C) Notes

Melting Point 82
Commonly cited value.[1][2][3]

[4]

Melting Point 98 - 100 -

Melting Point 100 - 102 -

Melting Point 99
After recrystallization from

toluene.[2]

Table 2: Solubility of 2-Cyano-N-methylacetamide

Solvent Solubility Description Notes

Methanol Soluble [2][3]

DMSO Soluble [2][3]

Water Not Available

A Safety Data Sheet indicates

water solubility data is not

available[5]. However, the

related compound, 2-

cyanoacetamide, is soluble in

water[6][7].

Other -

While specific data for 2-

Cyano-N-methylacetamide is

limited, a study on the similar

compound 2-cyanoacetamide

showed solubility in N,N-

dimethylformamide, acetone,

acetonitrile, ethanol, and other

organic solvents. The solubility

order was found to be N,N-

dimethylformamide > acetone

> water > acetonitrile >

methanol > ethanol[8][9].
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Experimental Protocols
Detailed methodologies for determining the physical properties cited are crucial for

reproducibility and comparison. The following sections describe standard protocols for

measuring melting point and solubility.

The melting point of a solid is the temperature range over which it transitions from a solid to a

liquid. This property is a key indicator of purity. Impurities typically cause a depression and

broadening of the melting point range[10][11].

Principle: A small, finely powdered sample of the solid is packed into a capillary tube and

heated at a controlled rate. The temperatures at which melting begins and is complete are

recorded as the melting point range.

Apparatus:

Melting point apparatus (e.g., DigiMelt or a Thiele tube with an oil bath)

Glass capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Sample of 2-Cyano-N-methylacetamide

Procedure:

Sample Preparation: A small amount of the dry 2-Cyano-N-methylacetamide is finely

powdered. The open end of a capillary tube is pushed into the powder.

Sample Packing: The tube is inverted and tapped gently to compact the sample into the

sealed end. The packed sample should be approximately 1-2 mm high[11].

Measurement:

The capillary tube is placed in the heating block of the melting point apparatus[10].

For an unknown compound, a rapid heating ramp (10-20 °C/min) can be used to find an

approximate melting range[10].
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For a precise measurement, the temperature is brought to about 10-15 °C below the

expected melting point.

The heating rate is then slowed to 1-2 °C per minute to ensure thermal equilibrium.

Data Recording:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely liquefied.

The melting point is reported as the range T1 - T2.

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The gravimetric method is a common technique for quantifying the solubility of a solid in a

liquid.

Principle: A saturated solution is prepared at a specific temperature. A known volume of this

solution is then taken, the solvent is evaporated, and the mass of the remaining solute is

measured.

Apparatus:

Thermostatically controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe with a filter)

Evaporating dish or beaker

Procedure:

Saturation: An excess amount of 2-Cyano-N-methylacetamide is added to a known volume

of the desired solvent (e.g., methanol) in a sealed flask.
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Equilibration: The flask is placed in a thermostatic shaker bath set to a constant temperature

and agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached and

the solution is saturated.

Sample Withdrawal: The solution is allowed to stand to let undissolved solids settle. A

precise volume of the clear supernatant is carefully withdrawn using a pipette fitted with a

filter to prevent the transfer of any solid particles.

Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed evaporating

dish. The solvent is carefully evaporated under reduced pressure or in a fume hood.

Mass Measurement: The dish containing the dried solute is weighed. The mass of the

dissolved solid is calculated by subtracting the initial mass of the empty dish.

Calculation: The solubility is then expressed in terms of mass per volume (e.g., g/100 mL) or

moles per liter (mol/L).

Visualizations: Workflows and Relationships
Diagrams are provided to illustrate the experimental workflow for determining physical

properties and the logical relationship between a compound's purity and its melting point.
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Caption: Experimental workflow for determining melting point and solubility.
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Caption: Effect of impurities on a compound's melting point range.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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